ethyl 4-amino-2-methyl-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 4-amino-2-methyl-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C7H11N3O2/c1-3-12-7(11)5-6(8)10-4(2)9-5/h3,8H2,1-2H3,(H,9,10)
• InChI Key: VVSXLQGOMPVZPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N1)C)N
• Molecular Formula: C7H11N3O2
• DSSTOX Substance ID: DTXSID60336736
• Molecular Weight: 169.18 g/mol
• CAS No.: 32704-58-8

Description

Ethyl 4-amino-2-methyl-1H-imidazole-5-carboxylate is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Structures and Hydrogen Bonding

• Ethyl 5-amino-1-(4-cyanophenyl)-1H-imidazole-4-carboxylate, a related compound, forms a chain structure linked by a combination of N-H...N and C-H...N hydrogen bonds, contributing to the understanding of supramolecular structures in chemistry (Costa et al., 2007).

Chemical Synthesis and Transformation

• The rearrangement of 1-β-D-Ribofuranosyl-5-aminoimidazole to a 4-β-D-Ribofuranosylaminoimidazole using this compound as a precursor demonstrates its utility in complex organic synthesis processes (Ewing et al., 1995).
• The synthesis of ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, an intermediate of Olmesartan, exemplifies its role in pharmaceutical intermediates production (Shen Zheng-rong, 2007).

Antimicrobial Activities

• Modified derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate, a similar compound, exhibit antimicrobial activities against various bacteria and fungi, highlighting potential pharmaceutical applications (Desai et al., 2019).

Nucleoside Synthesis

• Ethyl 5-amino-1-β-D-arabinofuranosylimidazole-4-carboxylate, another related compound, has been used in the synthesis of imidazole nucleosides, which are important in biochemical research (Mackenzie & Shaw, 1978).

Materials Science and Corrosion Inhibition

• Pyranpyrazole derivatives, including ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, act as corrosion inhibitors for mild steel, suggesting applications in industrial processes (Dohare et al., 2017).

Pharmacophore Development and Medicinal Chemistry

• Studies on thromboxane synthase inhibitors have used analogues of 4-[[2-(1H-imidazol-1-yl)-1-[[(4-methoxyphenyl)methoxy]methyl] ethoxy]methyl]benzoic acid, demonstrating the relevance of imidazole derivatives in drug development (Manley et al., 1987).

Mechanism of Action

Target of Action

• Imidazole derivatives often interact with proteins, enzymes, or nucleic acids due to their structural versatility .

Mode of Action

• For example, if the target is an enzyme, inhibition or activation could occur .

Pharmacokinetics (ADME)

• Excretion : The compound is likely excreted via urine or feces .

Action Environment

• For instance, pH affects ionization and solubility, impacting its bioavailability .

Biochemical Analysis

Biochemical Properties

Ethyl 4-amino-2-methyl-1H-imidazole-5-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to form coordination compounds with metal ions such as cobalt (Co2+), which can inhibit photosynthetic electron flow and ATP synthesis . This interaction highlights its potential as a Hill reaction inhibitor, which could be useful in studying photosynthetic processes.

Cellular Effects

This compound affects various cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with metal ions can lead to the inhibition of ATP synthesis, which is crucial for cellular energy production . This inhibition can have downstream effects on cellular functions, including reduced cell proliferation and altered metabolic activity.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can form coordination complexes with metal ions, leading to enzyme inhibition. This compound’s ability to inhibit ATP synthesis by interacting with metal ions like cobalt (Co2+) is a key aspect of its molecular mechanism . Additionally, it may influence gene expression by modulating the activity of transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. Studies have shown that this compound can degrade under certain conditions, which may affect its long-term efficacy in biochemical assays . Understanding its temporal effects is crucial for designing experiments and interpreting results accurately.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enzyme inhibition and modulation of cellular processes. At higher doses, it could potentially cause toxic or adverse effects. For instance, excessive inhibition of ATP synthesis could lead to cellular energy deficits and impaired cell function . It is essential to determine the optimal dosage range to maximize its therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For example, its interaction with metal ions can influence metabolic flux and metabolite levels . Understanding these metabolic pathways is important for elucidating its biochemical effects and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. It may interact with transporters and binding proteins that facilitate its movement across cellular membranes. Additionally, its localization and accumulation within specific tissues can influence its efficacy and toxicity . Studying its transport and distribution can provide insights into its pharmacokinetics and pharmacodynamics.

Subcellular Localization

This compound’s subcellular localization affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, its interaction with metal ions could influence its localization to mitochondria, where it can inhibit ATP synthesis . Understanding its subcellular localization is crucial for elucidating its mechanism of action and potential therapeutic applications.